Cas no 749920-65-8 (2-Hexanamido-4,5-dimethoxybenzoic Acid)

• Product Name: 2-Hexanamido-4,5-dimethoxybenzoic Acid
• CAS No: 749920-65-8
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 3107176
• PubChem ID: 2120306
• Update Time: 2025-06-08

2-Hexanamido-4,5-dimethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(hexanoylamino)-4,5-dimethoxybenzoic acid
• 2-Hexanamido-4,5-dimethoxybenzoic Acid

• Inchi： 1S/C15H21NO5/c1-4-5-6-7-14(17)16-11-9-13(21-3)12(20-2)8-10(11)15(18)19/h8-9H,4-7H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： CDHIJNJDYXMSDI-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)NC1C=C(C(=CC=1C(=O)O)OC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-Hexanamido-4,5-dimethoxybenzoic Acid

Introduction to 2-Hexanamido-4,5-dimethoxybenzoic Acid (CAS No. 749920-65-8)

2-Hexanamido-4,5-dimethoxybenzoic Acid, identified by the chemical identifier CAS No. 749920-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a hexanamido side chain attached to a benzoic acid core with methoxy substituents at the 4th and 5th positions, presents a unique structural framework that makes it of considerable interest for medicinal chemistry applications. The presence of both an amide functionality and methoxy groups introduces multiple potential sites for interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

The synthesis of 2-Hexanamido-4,5-dimethoxybenzoic Acid involves sophisticated organic transformations that highlight the compound's structural complexity. The benzoic acid core provides a rigid aromatic platform, while the amide group introduces polarity and potential hydrogen bonding capabilities. The methoxy substituents further enhance the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development. These structural features collectively contribute to the compound's potential as an intermediate in the synthesis of more complex molecules or as a lead compound in its own right.

In recent years, there has been growing interest in derivatives of benzoic acid due to their diverse biological activities. Studies have demonstrated that modifications at the aromatic ring, such as the introduction of amide and methoxy groups, can significantly alter the pharmacokinetic and pharmacodynamic properties of compounds. 2-Hexanamido-4,5-dimethoxybenzoic Acid is no exception, and preliminary investigations suggest that it may exhibit properties relevant to anti-inflammatory, analgesic, and antioxidant mechanisms. These potential applications stem from the ability of amides to modulate enzyme activity and the influence of methoxy groups on metabolic pathways.

One of the most compelling aspects of 2-Hexanamido-4,5-dimethoxybenzoic Acid is its versatility as a building block in medicinal chemistry. The compound's structure allows for further derivatization, enabling chemists to explore a wide range of analogs with tailored biological profiles. For instance, replacing the hexanamido group with other functionalized side chains or altering the position and number of methoxy groups could yield compounds with enhanced binding affinity or selectivity for specific targets. This flexibility underscores the importance of 2-Hexanamido-4,5-dimethoxybenzoic Acid in academic and industrial research settings where rapid scaffold hopping is often required.

The chemical properties of 2-Hexanamido-4,5-dimethoxybenzoic Acid also make it an attractive candidate for studying molecular interactions at a fundamental level. The compound's solubility profile, which is influenced by both its polar amide group and hydrophobic alkyl chain, allows it to be readily incorporated into various solvent systems for spectroscopic and crystallographic studies. Such investigations can provide insights into how this molecule interacts with biological macromolecules like enzymes and receptors. Understanding these interactions is crucial for designing drugs that not only bind effectively but also exhibit optimal pharmacological behavior.

Advances in computational chemistry have further enhanced the utility of 2-Hexanamido-4,5-dimethoxybenzoic Acid as a research tool. Molecular modeling techniques can predict how this compound might behave within complex biological systems, helping researchers to prioritize which derivatives are most likely to succeed in vivo. These predictions are often validated through experimental studies, where small libraries of analogs are synthesized and tested for their biological activity. The integration of computational methods with traditional synthetic approaches has accelerated the drug discovery process significantly.

Recent publications have highlighted the role of 2-Hexanamido-4,5-dimethoxybenzoic Acid in developing novel therapeutic agents. For example, researchers have explored its potential as a precursor to nonsteroidal anti-inflammatory drugs (NSAIDs) by modifying its amide group to introduce additional functional handles. Similarly, its methoxy-substituted benzoic acid core has been investigated for its ability to inhibit certain enzymes implicated in inflammatory pathways. These studies demonstrate how CAS No 749920-65-8 can serve as a springboard for innovation across multiple therapeutic areas.

The future prospects for 2-Hexanamido-4,5-dimethoxybenzoic Acid are bright, particularly as interest in personalized medicine grows. By tailoring derivatives to target specific genetic or molecular profiles, researchers can develop more effective treatments with fewer side effects. The compound's structural versatility ensures that it will remain relevant in this evolving landscape, providing chemists with a reliable starting point for generating new drug candidates.

In conclusion,2-Hexanamido-4,5-dimethoxybenzoic Acid (CAS No 749920-65-8) represents an important asset in pharmaceutical research due to its unique structural features and potential biological applications. Its synthesis challenges highlight the ingenuity required in modern medicinal chemistry while offering opportunities for innovation through further derivatization studies. As our understanding of biological systems continues to expand,CAS No 749920-65-8 will undoubtedly play a significant role in shaping future therapeutic strategies.